Cas no 2171910-58-8 (2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid)

• Product Name: 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid
• CAS No: 2171910-58-8
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 6547245
• PubChem ID: 165587733
• Update Time: 2025-06-11

2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid
• 2171910-58-8
• EN300-1608478

• Inchi： 1S/C11H9NO3S/c1-16-6-2-3-7-8(4-6)12-9(5-13)10(7)11(14)15/h2-5,12H,1H3,(H,14,15)
• InChI Key： DGKOFWKIZZSYBI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C(C(=O)O)=C(C=O)NC=2C=1

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid

Introduction to 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid (CAS No. 2171910-58-8)

2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid, with the chemical formula C₁₁H₁₁O₃S, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their broad biological activities and pharmaceutical relevance. The presence of both a formyl group and a methylsulfanyl substituent in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for drug discovery and synthetic applications.

The CAS No. 2171910-58-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial processes. The indole core of 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid is a well-documented pharmacophore, commonly found in natural products and synthetic drugs. Its aromatic system provides a stable platform for further functionalization, while the formyl group serves as an active site for condensation reactions, forming Schiff bases or participating in Michael additions. Additionally, the methylsulfanyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their potential therapeutic applications. Studies have highlighted the role of indole-based compounds in various biological processes, including enzyme inhibition, anti-inflammatory effects, and anticancer properties. The 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid structure has been explored as a precursor in the synthesis of more complex molecules designed to interact with specific biological pathways. For instance, researchers have investigated its derivatives as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and implicated in cancer development.

The formyl group in 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid is particularly noteworthy for its ability to participate in nucleophilic addition reactions. This reactivity has been leveraged in the development of novel heterocyclic frameworks by reacting it with various nucleophiles such as amines, alcohols, and thiols. These reactions often yield valuable intermediates that can be further modified to achieve specific pharmacological profiles. For example, condensation with primary amines can produce imines or oxime ethers, which are known to exhibit diverse biological activities.

The methylsulfanyl substituent at the 6-position of the indole ring contributes to the compound's overall electronic distribution and steric environment. This group can influence both the solubility and binding affinity of the molecule when interacting with biological targets. Computational studies have shown that the methylsulfanyl moiety can engage in hydrogen bonding or hydrophobic interactions, depending on the context of the molecular assembly. Such insights are crucial for rational drug design, where optimizing these interactions can enhance drug efficacy and selectivity.

Recent advancements in synthetic methodologies have enabled more efficient access to complex indole derivatives like 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at precise positions within the indole core. These methods have streamlined the synthesis of libraries of compounds for high-throughput screening (HTS), allowing researchers to identify lead candidates more rapidly.

In clinical research, derivatives of 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid have shown promise as potential therapeutic agents. For instance, modifications at the 3-position carboxylic acid group can yield amides or esters that exhibit improved pharmacokinetic properties. Additionally, derivatization at other positions on the indole ring has led to compounds with enhanced binding affinity for specific receptors or enzymes. Such structural modifications underscore the importance of fine-tuning molecular architecture to achieve desired biological outcomes.

The role of computational chemistry in studying 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide critical insights into binding modes, energetics, and potential side effects before experimental validation is conducted. Such predictive capabilities have accelerated drug discovery pipelines by allowing researchers to prioritize promising candidates based on their predicted interactions.

The industrial synthesis of 2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid has also seen significant improvements in recent years. Process optimization efforts have focused on enhancing yield, reducing waste generation, and improving scalability while maintaining high purity standards required for pharmaceutical applications. Green chemistry principles have been increasingly adopted during these processes to minimize environmental impact through solvent recovery systems or catalytic methods that reduce energy consumption.

In conclusion,2-formyl-6-(methylsulfanyl)-1H-indole-3-carboxylic acid (CAS No. 2171910-58-8) represents a structurally interesting molecule with substantial potential for further exploration in medicinal chemistry research programs worldwide Its unique combination of functional groups makes it an excellent candidate for designing new therapeutic agents targeting various diseases including cancer inflammatory disorders among others Continued study into this compound will likely yield additional insights into its utility as well as inspiration for related molecular scaffolds designed around similar structural motifs。